Cas no 2172500-86-4 (1-2-(2-hydroxyethoxy)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde)
1-2-(2-hydroxyethoxy)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(2-hydroxyethoxy)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
- 2172500-86-4
- EN300-1594451
- 1-[2-(2-hydroxyethoxy)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
-
- Inchi: 1S/C9H15N3O4/c1-15-7-9-8(6-14)10-11-12(9)2-4-16-5-3-13/h6,13H,2-5,7H2,1H3
- InChI Key: FFTVDMBSMMMZKV-UHFFFAOYSA-N
- SMILES: O(CCO)CCN1C(=C(C=O)N=N1)COC
Computed Properties
- Exact Mass: 229.10625597g/mol
- Monoisotopic Mass: 229.10625597g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 86.5Ų
1-2-(2-hydroxyethoxy)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1594451-0.05g |
1-[2-(2-hydroxyethoxy)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172500-86-4 | 0.05g |
$1464.0 | 2023-06-04 | ||
| Enamine | EN300-1594451-0.1g |
1-[2-(2-hydroxyethoxy)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172500-86-4 | 0.1g |
$1533.0 | 2023-06-04 | ||
| Enamine | EN300-1594451-0.25g |
1-[2-(2-hydroxyethoxy)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172500-86-4 | 0.25g |
$1604.0 | 2023-06-04 | ||
| Enamine | EN300-1594451-0.5g |
1-[2-(2-hydroxyethoxy)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172500-86-4 | 0.5g |
$1673.0 | 2023-06-04 | ||
| Enamine | EN300-1594451-1.0g |
1-[2-(2-hydroxyethoxy)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172500-86-4 | 1g |
$1742.0 | 2023-06-04 | ||
| Enamine | EN300-1594451-2.5g |
1-[2-(2-hydroxyethoxy)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172500-86-4 | 2.5g |
$3417.0 | 2023-06-04 | ||
| Enamine | EN300-1594451-5.0g |
1-[2-(2-hydroxyethoxy)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172500-86-4 | 5g |
$5056.0 | 2023-06-04 | ||
| Enamine | EN300-1594451-10.0g |
1-[2-(2-hydroxyethoxy)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172500-86-4 | 10g |
$7497.0 | 2023-06-04 | ||
| Enamine | EN300-1594451-50mg |
1-[2-(2-hydroxyethoxy)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172500-86-4 | 50mg |
$1464.0 | 2023-09-23 | ||
| Enamine | EN300-1594451-100mg |
1-[2-(2-hydroxyethoxy)ethyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde |
2172500-86-4 | 100mg |
$1533.0 | 2023-09-23 |
1-2-(2-hydroxyethoxy)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 1-2-(2-hydroxyethoxy)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
Professional Introduction to Compound with CAS No. 2172500-86-4 and Product Name: 1-2-(2-hydroxyethoxy)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
The compound with the CAS number 2172500-86-4 and the product name 1-2-(2-hydroxyethoxy)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic aldehydes that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a triazole ring, an aldehyde group, and hydroxyl and methoxymethyl substituents, which contribute to its unique chemical properties and biological interactions.
Recent research in medicinal chemistry has highlighted the importance of triazole derivatives in drug development. Triazoles are known for their stability, bioavailability, and ability to form hydrogen bonds, making them valuable scaffolds for designing novel therapeutic agents. The presence of the aldehyde group in this compound not only enhances its reactivity but also allows for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility is particularly advantageous in the context of drug discovery, where precise control over molecular structure is crucial for optimizing pharmacological properties.
The hydroxyl and methoxymethyl groups in the molecule play a critical role in modulating its solubility, metabolic stability, and interaction with biological targets. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, which can influence both the pharmacokinetic profile and the binding affinity of a drug molecule. On the other hand, methoxymethyl groups can enhance lipophilicity and metabolic stability, which are important factors for ensuring the efficacy and safety of pharmaceutical compounds. The combination of these functional groups in 1-2-(2-hydroxyethoxy)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde suggests a promising candidate for further investigation.
In recent years, there has been growing interest in exploring the potential of heterocyclic aldehydes as bioactive molecules. Aldehydes are well-documented electrophiles that can engage in various chemical reactions, including condensation reactions with nucleophiles such as amines and thiols. This reactivity makes them valuable intermediates in the synthesis of more complex molecules. Additionally, aldehydes have been shown to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 1-2-(2-hydroxyethoxy)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde position it as a promising candidate for further exploration in these areas.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The triazole ring is a well-established pharmacophore that has been successfully incorporated into numerous drugs due to its ability to interact with biological targets in a predictable manner. For instance, triazole derivatives have been used in antifungal medications (e.g., fluconazole) and anti-inflammatory drugs (e.g., etoricoxib). The presence of an aldehyde group provides an additional site for chemical modification, allowing researchers to fine-tune the molecule's properties for specific applications.
The hydroxylethoxy side chain attached to the triazole ring introduces polarity and hydrogen bonding capability into the molecule. This feature can enhance solubility in aqueous environments while maintaining interactions with hydrophobic pockets on biological targets. Such balance is often crucial for achieving optimal pharmacokinetic profiles. Moreover, methoxymethyl substitution at the 5-position may serve as a protecting group or influence electronic distribution across the molecule.
Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates efficiently. Molecular modeling studies can predict how this compound might interact with various biological targets by simulating its binding affinity within different protein structures. Such computational methods complement experimental efforts by providing rapid assessments of molecular interactions before costly laboratory trials begin.
In vitro studies have begun to explore how this compound might function at a molecular level through various biochemical pathways relevant to human health conditions like inflammation or infection responses where triazole-containing compounds show promise activity against resistant strains or inflammatory mediators respectively.
The synthesis pathway toward obtaining high-purity forms presents another area where innovation meets practical application: modern techniques allow efficient construction while preserving sensitive functionalities integral both chemically reactive sites needed later biologically active analogs derivatization possibilities yet ensuring scalability production future commercialization needs met effectively too without compromising quality control standards expected today's pharmaceutical industry demands meet without fail every single time batch processed through manufacturing lines worldwide adopt standardized protocols ensuring reproducibility reliability across all scales operation involved throughout supply chain network connected globally today's interconnected world requires seamless integration every step way ensuring safety efficacy maintained end-user benefit always paramount concern driving forward progress field continues evolve next decades
2172500-86-4 (1-2-(2-hydroxyethoxy)ethyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)